Cas no 450368-33-9 (4-Methyl-3-(methylsulfonamido)benzoic acid)

• Product Name: 4-Methyl-3-(methylsulfonamido)benzoic acid
• CAS No: 450368-33-9
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD09049488
• CID: 1056681
• PubChem ID: 16777033
• Update Time: 2025-08-05

4-Methyl-3-(methylsulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(methylsulfonamido)benzoic acid
• 4-methyl-3-[(methylsulfonyl)amino]Benzoic acid
• MFCD09049488
• A872433
• SY014995
• 450368-33-9
• 3-(methanesulfonamido)-4-methylbenzoic acid
• CS-0215736
• EN300-29588
• DTXSID201248330
• AKOS000133439
• 4-Methyl-3-(methylsulfonamido)benzoicacid
• Benzoic acid, 4-methyl-3-[(methylsulfonyl)amino]-
• 3-methanesulfonamido-4-methyl-benzoic acid
• SCHEMBL4176955
• AC7673
• 3-methanesulfonamido-4-methylbenzoic acid
• CHEMBL4555637
• LS-10487
• DB-070620
• ALBB-029564
• SB80249
• QIQLVVVOWQKYAU-UHFFFAOYSA-N

• MDL： MFCD09049488
• Inchi： 1S/C9H11NO4S/c1-6-3-4-7(9(11)12)5-8(6)10-15(2,13)14/h3-5,10H,1-2H3,(H,11,12)
• InChI Key： QIQLVVVOWQKYAU-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=C(C(=O)O)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.21850

Additional information on 4-Methyl-3-(methylsulfonamido)benzoic acid

4-Methyl-3-(methylsulfonamido)benzoic Acid (CAS No. 450368-33-9): An Overview of Its Structure, Properties, and Applications

4-Methyl-3-(methylsulfonamido)benzoic acid (CAS No. 450368-33-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-Methyl-3-(methylsulfonamido)benzoic acid consists of a benzene ring substituted with a methyl group at the 4-position and a methylsulfonamido group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of 4-Methyl-3-(methylsulfonamido)benzoic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo models. These findings suggest that 4-Methyl-3-(methylsulfonamido)benzoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Methyl-3-(methylsulfonamido)benzoic acid has also been investigated for its potential as an antitumor agent. A study published in Cancer Research demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings indicate that 4-Methyl-3-(methylsulfonamido)benzoic acid may have significant potential in cancer therapy.

The solubility and stability of 4-Methyl-3-(methylsulfonamido)benzoic acid are important factors to consider for its pharmaceutical development. This compound is generally soluble in polar solvents such as water and ethanol, which facilitates its use in various formulations. Stability studies have shown that it remains stable under standard storage conditions, making it suitable for long-term storage and transportation.

Synthesis methods for 4-Methyl-3-(methylsulfonamido)benzoic acid have been well-documented in the literature. One common approach involves the reaction of 4-methylbenzoyl chloride with methylamine followed by sulfonation with sulfur trioxide-pyridine complex. This multi-step process yields high purity product with good yield, making it feasible for large-scale production.

The safety profile of 4-Methyl-3-(methylsulfonamido)benzoic acid is another critical aspect to consider. Toxicity studies conducted on animal models have shown that this compound exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 4-Methyl-3-(methylsulfonamido)benzoic acid (CAS No. 450368-33-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable solubility and stability properties, makes it an attractive candidate for further research and development in the pharmaceutical industry.